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Compound Name: Clethodim

Cat. No.: B606718 Get Quote

Clethodim Herbicidal Activity: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with detailed troubleshooting guides and frequently asked questions (FAQs)

regarding the influence of temperature and humidity on the herbicidal activity of Clethodim.

Frequently Asked Questions (FAQs)
Q1: What is the general effect of temperature on Clethodim efficacy?

A1: Temperature significantly influences the absorption, translocation, and metabolic

degradation of Clethodim in target grass species[1]. Optimal performance is typically achieved

when temperatures are warm enough to promote active plant growth[2]. As a

cyclohexanedione ('dim') herbicide, Clethodim is generally more effective at higher

temperatures, with its highest activity occurring above 20°C (68°F)[1][3]. However, extreme

heat can be detrimental.

Q2: How does high temperature affect Clethodim performance?

A2: While warm temperatures are favorable, excessively high temperatures (above 85°F or

30°C) can induce heat and drought stress in weeds[4]. This stress slows down the plant's

metabolic processes, which are necessary to move the systemic herbicide throughout the
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plant, thereby reducing its effectiveness. High temperatures can also cause weeds to develop a

waxier leaf cuticle, which hinders herbicide absorption.

Q3: What is the impact of low temperature and frost on Clethodim?

A3: Low temperatures and frost severely reduce Clethodim's effectiveness. Applications made

after a frost event are significantly less effective; for example, twice the amount of Clethodim
may be needed to control susceptible annual ryegrass after three days of frost. Applying

Clethodim during the coldest months is not recommended as it does not align with the

herbicide's optimal activity range.

Q4: How does humidity influence Clethodim's herbicidal action?

A4: Low relative humidity is a stress condition that can reduce the efficacy of Clethodim.

Plants under low humidity stress do not absorb and translocate the herbicide effectively.

Conversely, higher humidity can facilitate herbicide absorption by keeping spray droplets on the

leaf surface hydrated for a longer period, aiding penetration.

Q5: What are the visible symptoms of Clethodim activity and how long do they take to appear?

A5: Treated grass weeds first show a reduction in vigor and growth. This is followed by

chlorosis (yellowing) and necrosis (tissue death) of the younger plant tissues, which progresses

to a collapse of the remaining foliage. These symptoms are generally observed within 7 to 14

days after application, depending on the grass species and the prevailing environmental

conditions.

Troubleshooting Guide
Problem: Poor grass control after Clethodim application.

Question 1: What were the temperature conditions before, during, and after application?

Low Temperatures/Frost: If temperatures were low or if the application was made within

three days of a frost, efficacy will be reduced. Weeds under cold stress do not effectively

absorb or translocate the herbicide. For future applications, wait for a period of active

growth with temperatures consistently above 20°C.
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High Temperatures: If temperatures exceeded 85-90°F (30-32°C), the weeds may have

been under heat stress, slowing herbicide translocation. Applying the herbicide in the early

morning, after the plants have recovered from overnight heat stress, can improve

performance.

Question 2: What was the relative humidity at the time of application?

Low Humidity: Application during periods of very low relative humidity can lead to poor

control. These conditions cause plant stress and faster drying of spray droplets, reducing

absorption. If possible, apply during periods of higher humidity, such as early in the

morning.

Question 3: Were the target weeds actively growing?

Stressed Weeds: Clethodim is most effective on actively growing grasses. Weeds

stressed by drought, excessive water, or temperature extremes will not be effectively

controlled because absorption and translocation are compromised. Application should be

timed to coincide with favorable growing conditions. In arid regions, this may mean

applying within 7 days after an irrigation event.

Question 4: Was an appropriate adjuvant used?

Missing or Incorrect Adjuvant: Clethodim requires the use of an adjuvant, such as a crop

oil concentrate, to ensure proper spray coverage and penetration of the leaf surface.

Always follow the product label's specifications for adjuvants. Using the correct adjuvant is

even more critical during hot and dry conditions to help overcome thicker leaf cuticles.

Data Presentation
Table 1: Summary of Environmental Effects on Clethodim Efficacy
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Environmen
tal Factor

Condition
Effect on
Weed
Physiology

Impact on
Clethodim
Efficacy

Recommen
dation

Citations

Temperature
High (>30°C /

85°F)

Induces

heat/drought

stress; slows

metabolic

processes;

increases

cuticle

waxiness.

Reduced

Efficacy:

Slower

absorption

and

translocation.

Apply during

cooler parts

of the day,

such as early

morning.

Optimal

(>20°C /

68°F)

Promotes

active growth

and

metabolic

activity.

High Efficacy:

Optimal

absorption

and

translocation.

Target

applications

within this

temperature

range for best

results.

Low / Frost

(<15°C /

60°F)

Slows or

halts plant

growth and

metabolic

activity.

Significantly

Reduced

Efficacy: Poor

absorption

and

translocation.

Frost can

double the

required

dose.

Avoid

applying

during cold

periods or

after a frost.

Humidity
Low Relative

Humidity

Induces plant

stress;

causes rapid

drying of

spray

droplets.

Reduced

Efficacy:

Decreased

herbicide

absorption

through the

leaf cuticle.

Apply during

periods of

higher

humidity if

possible

(e.g.,

morning).
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High Relative

Humidity

Keeps leaf

surface wet

longer,

reducing

droplet

evaporation.

Increased

Efficacy:

Enhanced

spray droplet

retention and

absorption.

Favorable

condition for

application.

Experimental Protocols
Protocol: Assessing the Effect of Temperature and Humidity on Clethodim Efficacy in a

Controlled Environment

This protocol outlines a method for evaluating how different temperature and humidity regimes

affect the herbicidal efficacy of Clethodim on a target grass species (e.g., Lolium rigidum,

annual ryegrass).

Plant Propagation and Growth:

Grow individual grass plants from seed in 10 cm pots filled with a standard potting mix.

Cultivate plants in a growth chamber with a controlled day/night temperature (e.g.,

22/15°C), a 14-hour photoperiod, and adequate moisture until they reach the 2-3 leaf

stage.

Acclimation to Environmental Conditions:

Divide the plants into experimental groups.

Move each group into a separate growth chamber set to the desired environmental

condition (e.g., High Temp/Low Humidity: 32°C, 40% RH; Optimal: 25°C, 70% RH; Low

Temp: 10°C, 70% RH).

Acclimate the plants to these conditions for 72 hours prior to herbicide application.

Herbicide Preparation and Application:

Prepare a stock solution of a commercial Clethodim formulation (e.g., Clethodim 2E).
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Create a dose-response range by performing serial dilutions. Rates should bracket the

recommended field rate to determine the lethal dose 50 (LD50).

Include a crop oil concentrate (COC) at the manufacturer's recommended rate (e.g., 1%

v/v) in the final spray solution.

Apply the herbicide using a laboratory track sprayer calibrated to deliver a specific volume

(e.g., 200 L/ha) to ensure uniform coverage. An untreated control group (sprayed with

water and COC only) must be included for each environmental condition.

Post-Application Incubation:

Immediately return the treated plants to their respective environmental chambers.

Maintain the distinct temperature and humidity conditions for the duration of the

experiment.

Sub-irrigate plants as needed to avoid confounding drought stress.

Efficacy Assessment:

At 21 days after treatment (DAT), conduct a visual injury assessment using a 0% (no

effect) to 100% (complete plant death) scale.

Determine plant survival for each treatment.

Harvest the above-ground biomass for each plant. Dry the biomass in an oven at 70°C for

72 hours and record the dry weight.

Data Analysis:

Calculate the percent biomass reduction for each plant relative to the mean dry weight of

the untreated control group for that specific environmental condition.

Analyze the data using dose-response curves to calculate the LD50 (dose required to kill

50% of the population) and GR50 (dose required to reduce biomass by 50%) for each

environmental regime.
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Use statistical analysis (e.g., ANOVA) to determine if temperature and humidity have a

significant effect on Clethodim efficacy.

Visualizations
Caption: Logical flow of environmental effects on Clethodim efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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